3-(4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-N-ethylpiperidine-1-carboxamide

• IUPAC Name: 3-[4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-1,2,4-triazol-3-yl]-N-ethylpiperidine-1-carboxamide
• InChI: InChI=1S/C16H27N5O3/c1-3-17-15(22)19-8-4-5-12(11-19)14-18-20(9-10-24-2)16(23)21(14)13-6-7-13/h12-13H,3-11H2,1-2H3,(H,17,22)
• InChI Key: AWUWHUHDDBWCTM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCCC(C1)C2=NN(C(=O)N2C3CC3)CCOC
• Molecular Formula: C16H27N5O3
• Molecular Weight: 337.42 g/mol

Description

3-(4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-N-ethylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C16H27N5O3 and its molecular weight is 337.424. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Palladium-Catalyzed Aminocarbonylation : Takács et al. (2014) explored the use of piperidines with ester functionality in palladium-catalyzed aminocarbonylation, highlighting the method's effectiveness for creating complex carboxamides from simpler compounds. This process could potentially apply to synthesizing compounds similar to the query molecule, emphasizing the relevance of palladium-catalyzed reactions in medicinal chemistry synthesis (Takács et al., 2014).

Crystal Structure Determination : Lu et al. (2021) reported on the synthesis and crystal structure of a compound with antiproliferative activity, which shares structural motifs with the query molecule. Understanding the crystal structure aids in the comprehension of the molecular interactions and potential activity profiles of such compounds (Lu et al., 2021).

Biological Activities

Antibacterial and Antifungal Activity : Research by Mogilaiah et al. (2003) on the synthesis of novel azetidinones and triazolines, and their evaluated antibacterial activity, illustrates the potential of triazole derivatives in combating microbial resistance. The study showcases the broader implications of synthesizing and testing triazole derivatives, like the query molecule, for antimicrobial properties (Mogilaiah et al., 2003).

Antimicrobial and Antioxidant Studies : Patel and Patel (2010) synthesized fluoroquinolone-based thiazolidinones with noted antimicrobial and antibacterial activities. Their research underlines the importance of structural modifications in enhancing the biological efficacy of heterocyclic compounds, which may be relevant for derivatives of the query chemical (Patel & Patel, 2010).